Cas no 80433-99-4 (3,4-Epoxy-1,2,3,4-tetrahydrochrysene)

• Product name: 3,4-Epoxy-1,2,3,4-tetrahydrochrysene
• CAS No: 80433-99-4
• MF: C₁₈H₁₄O
• MW: 246.303
• CID: 2703788
• PubChem ID: 49963

3,4-Epoxy-1,2,3,4-tetrahydrochrysene Chemical and Physical Properties

Names and Identifiers

• 3,4-Epoxy-1,2,3,4-tetrahydrochrysene
• (-)-3,4-Epoxy-1,2,3,4-tetrahydrochrysene
• CHRYSENE, 1,2,3,4-TETRAHYDRO-3,4-EPOXY-, (+)-
• (-)-Chrysene-H4-3,4-epoxide
• BRN 4694194
• (+)-3,4-Epoxy-1,2,3,4-tetrahydrochrysene
• DTXSID80987042
• CHRYSENE, 1,2,3,4-TETRAHYDRO-3,4-EPOXY-
• 7,8,8a,9a-tetrahydrochryseno[3,4-b]oxirene
• 80433-99-4
• (+)-Chrysene-H4-3,4-epoxide
• BRN 4694193
• 80434-00-0
• 67694-88-6
• CHRYSENE, 1,2,3,4-TETRAHYDRO-3,4-EPOXY-, (-)-

• Inchi： InChI=1S/C18H14O/c1-2-4-13-11(3-1)5-9-15-14(13)8-6-12-7-10-16-18(19-16)17(12)15/h1-6,8-9,16,18H,7,10H2
• InChI Key： QACFNHCNHLHKBN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 246.104465066Da
• Monoisotopic Mass: 246.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 3,4-Epoxy-1,2,3,4-tetrahydrochrysene

测试